Cas no 1448037-59-9 (1-4-(benzenesulfonyl)piperidin-1-yl-2-(1,2-benzoxazol-3-yl)ethan-1-one)

• Product Name: 1-4-(benzenesulfonyl)piperidin-1-yl-2-(1,2-benzoxazol-3-yl)ethan-1-one
• CAS No: 1448037-59-9
• MF: C₂₀H₂₀N₂O₄S
• MW: 384.448803901672
• CID: 5991703
• PubChem ID: 71808758
• Update Time: 2025-06-14

1-4-(benzenesulfonyl)piperidin-1-yl-2-(1,2-benzoxazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(benzenesulfonyl)piperidin-1-yl-2-(1,2-benzoxazol-3-yl)ethan-1-one
• 1-[4-(benzenesulfonyl)piperidin-1-yl]-2-(1,2-benzoxazol-3-yl)ethanone
• AKOS024563632
• 2-(benzo[d]isoxazol-3-yl)-1-(4-(phenylsulfonyl)piperidin-1-yl)ethanone
• 1-[4-(benzenesulfonyl)piperidin-1-yl]-2-(1,2-benzoxazol-3-yl)ethan-1-one
• F6441-2454
• 1448037-59-9

• Inchi： 1S/C20H20N2O4S/c23-18(20-17-8-4-5-9-19(17)26-21-20)14-22-12-10-16(11-13-22)27(24,25)15-6-2-1-3-7-15/h1-9,16H,10-14H2
• InChI Key： DOFTUEWWIZEVNP-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2=CC=CC=C2)(=O)=O)CC1)C(=O)C1C2=CC=CC=C2ON=1

Computed Properties

• Exact Mass: 384.11437830g/mol
• Monoisotopic Mass: 384.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 1-4-(benzenesulfonyl)piperidin-1-yl-2-(1,2-benzoxazol-3-yl)ethan-1-one

Comprehensive Overview of 1-4-(Benzenesulfonyl)piperidin-1-yl-2-(1,2-Benzoxazol-3-yl)ethan-1-one (CAS No. 1448037-59-9)

The compound 1-4-(benzenesulfonyl)piperidin-1-yl-2-(1,2-benzoxazol-3-yl)ethan-1-one (CAS No. 1448037-59-9) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzenesulfonyl group with a piperidine ring and a benzoxazole moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel small-molecule compounds like 1448037-59-9 has surged, driven by advancements in precision medicine and targeted therapy. This compound's molecular weight and lipophilicity align with the properties sought after in drug discovery, making it a subject of extensive structure-activity relationship (SAR) studies. Its benzoxazole component, in particular, is known for its role in enhancing bioavailability and binding affinity, which are critical factors in pharmacokinetics.

The synthesis of 1-4-(benzenesulfonyl)piperidin-1-yl-2-(1,2-benzoxazol-3-yl)ethan-1-one involves multi-step organic reactions, including sulfonylation and cyclization processes. These methods are widely discussed in organic chemistry forums and publications, reflecting the growing interest in heterocyclic compounds. The compound's CAS number (1448037-59-9) serves as a unique identifier, facilitating its retrieval in chemical databases such as PubChem and Reaxys.

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In conclusion, 1-4-(benzenesulfonyl)piperidin-1-yl-2-(1,2-benzoxazol-3-yl)ethan-1-one represents a compelling area of research with broad implications for medicinal chemistry and drug design. Its CAS No. 1448037-59-9 ensures precise identification, while its structural features offer a fertile ground for innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic development.